1-{[4-bromo-3-(4-chlorophenyl)-1H-pyrazol-1-yl]methyl}-4-(prop-2-yn-1-yl)piperazine

• IUPAC Name: 1-[[4-bromo-3-(4-chlorophenyl)pyrazol-1-yl]methyl]-4-prop-2-ynylpiperazine
• InChI: InChI=1S/C17H18BrClN4/c1-2-7-21-8-10-22(11-9-21)13-23-12-16(18)17(20-23)14-3-5-15(19)6-4-14/h1,3-6,12H,7-11,13H2
• InChI Key: MYQQAAULUIGAGP-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CN2C=C(C(=N2)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C17H18BrClN4
• Molecular Weight: 393.7 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It includes a piperazine ring, a pyrazole ring, and phenyl groups. It also contains bromine and chlorine substituents.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and piperazine rings, and the introduction of the bromine and chlorine substituents. The exact synthesis process would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine and chlorine atoms, which are both halogens, could potentially influence the overall shape and properties of the molecule. The piperazine and pyrazole rings would also contribute to the structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the bromine and chlorine atoms makes it likely that it could participate in halogenation reactions. The piperazine and pyrazole rings could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine and chlorine atoms could affect its polarity and solubility. The piperazine and pyrazole rings could also influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would likely involve interacting with certain biological targets in the body.

Safety and Hazards

As with any chemical compound, this molecule could potentially pose certain safety hazards. These could include toxicity if ingested or inhaled, and reactivity with other substances. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Further studies could also be conducted to better understand its physical and chemical properties, and how these influence its behavior and interactions with other substances.